Cas no 1806816-44-3 (2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid)

• Product Name: 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid
• CAS No: 1806816-44-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916113
• Update Time: 2025-05-26

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-6(10)4-1-3(2-5(13)14)7(11)12-8(4)15/h1,6H,2H2,(H,13,14)(H3,11,12,15)
• InChI Key： LJQQVKFSARBEFS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(CC(=O)O)C=1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid

2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic Acid: A Comprehensive Overview

The compound 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid, identified by the CAS number 1806816-44-3, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and applications. The molecule's structure incorporates an amino group, a difluoromethyl substituent, a hydroxyl group, and an acetic acid moiety, all attached to a pyridine ring. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The presence of multiple functional groups in 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid makes it a promising candidate for exploring its potential as a lead compound in medicinal chemistry. For instance, the amino group can act as a hydrogen bond donor, while the hydroxyl group can participate in hydrogen bonding or other non-covalent interactions, which are crucial for molecular recognition and binding affinity.

The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. This substitution pattern is particularly interesting as it may enhance the stability of the compound or alter its pharmacokinetic properties. Recent research has shown that fluorinated compounds often exhibit improved bioavailability and metabolic stability compared to their non-fluorinated counterparts. Therefore, 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid could be an attractive scaffold for developing drugs with enhanced pharmacological profiles.

In terms of synthesis, the construction of this compound involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of a pyridine derivative, followed by sequential introduction of the amino, difluoromethyl, hydroxyl, and acetic acid groups. Advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution may be employed to achieve the desired substitution patterns on the pyridine ring. The development of efficient synthetic routes for this compound is an active area of research, driven by its potential applications in drug discovery.

The biological activity of 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid has been explored in several recent studies. For example, researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways or as a ligand for G-protein coupled receptors (GPCRs). The hydroxyl group on the pyridine ring may facilitate interactions with polar residues in enzyme active sites or receptor binding pockets, enhancing its bioactivity. Additionally, the acetic acid moiety could serve as a site for further functionalization or conjugation with other molecules to create more complex structures with tailored properties.

The structural versatility of this compound also makes it suitable for applications beyond drug discovery. For instance, it could be used as a building block in materials science or as a precursor for synthesizing other bioactive molecules. Recent advancements in green chemistry have emphasized the importance of sustainable synthetic methods and waste reduction. Therefore, exploring eco-friendly routes for synthesizing 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid is another area of growing interest among researchers.

In conclusion, 2-Amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetic acid, with its unique structure and functional groups, represents a valuable molecule in contemporary chemical research. Its potential applications span across pharmaceuticals, materials science, and beyond. As researchers continue to uncover its properties and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.